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Introduction
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) immunoassays utilizing

Europium-151 as a donor fluorophore offer a robust and sensitive platform for quantifying

biomolecular interactions. This technology combines the low background advantages of time-

resolved fluorescence (TRF) with the homogeneous format of FRET, making it particularly

suitable for high-throughput screening and drug discovery.[1][2][3] The long fluorescence

lifetime of lanthanide chelates, such as Europium, allows for a time-gated detection approach

that effectively minimizes interference from short-lived background fluorescence, thereby

enhancing assay sensitivity and data quality.[1][4][5]

These application notes provide a comprehensive guide to the principles, development, and

execution of Europium-151 based immunoassays. Detailed protocols for antibody labeling and

a general TR-FRET immunoassay procedure are provided to assist researchers in

implementing this powerful technique.
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Principle of TR-FRET Immunoassay
A TR-FRET immunoassay is based on the energy transfer between a donor and an acceptor

fluorophore when they are in close proximity (typically 1-10 nm).[6] In this system, an antibody

or other biomolecule is labeled with a Europium-151 chelate (the donor), and a second

interacting molecule is labeled with a suitable acceptor fluorophore (e.g., allophycocyanin

(APC) or other compatible dyes).

When the donor and acceptor are brought together by a binding event (e.g., an antibody-

antigen interaction), excitation of the Europium chelate by a light source (e.g., a flash lamp or

laser at ~320-340 nm) results in non-radiative energy transfer to the acceptor.[7] The acceptor

then emits light at its characteristic wavelength.[2] The time-resolved detection of the

acceptor's emission, after a delay to allow for the decay of background fluorescence, provides

a highly sensitive and specific measurement of the binding event.[8] The efficiency of this

energy transfer is inversely proportional to the sixth power of the distance between the donor

and acceptor.[6]

Key Advantages of Europium-151 Based TR-FRET
High Sensitivity: Time-resolved detection significantly reduces background noise, leading to

an improved signal-to-noise ratio.[1][8]

Homogeneous Format: The "no-wash" format simplifies the assay workflow, making it

amenable to automation and high-throughput screening.[2]

Reduced Interference: The long-lived fluorescence of Europium minimizes interference from

fluorescent compounds in the sample matrix.[1]

Robustness and Reproducibility: The ratiometric detection of donor and acceptor emissions

can correct for variations in liquid handling and reagent concentrations.

Data Presentation
Table 1: Typical Performance Characteristics of a Europium-151 Based TR-FRET

Immunoassay
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Parameter Typical Value Description

Excitation Wavelength 320 - 340 nm

The optimal wavelength range

for exciting the Europium

chelate.[7]

Donor Emission ~615-620 nm

The characteristic emission

wavelength of the Europium-

151 chelate.[3][7][9]

Acceptor Emission ~665 nm

A common emission

wavelength for acceptor

fluorophores like APC.[3][7][9]

Fluorescence Lifetime Milliseconds

The long decay time of

Europium allows for time-gated

detection.[1]

Assay Window (S/B) >10
A high signal-to-background

ratio is typically achievable.

Limit of Detection (LOD) fM to pM range

Dependent on the affinity of

the antibodies and specific

assay conditions.[10]

Z'-factor ≥ 0.5

A measure of assay quality

and suitability for high-

throughput screening.

Experimental Protocols
Protocol 1: Labeling Antibodies with Europium-151
Chelates
This protocol describes a general method for covalently labeling antibodies with a Europium-
151 chelate. Commercially available labeling kits offer a more streamlined process and are

recommended for ease of use.[11]

Materials:
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Antibody to be labeled (at 1 mg/mL in a suitable buffer, see below)

Europium chelate with a reactive group (e.g., N-hydroxysuccinimide ester for reaction with

primary amines)

Reaction Buffer: 10-50 mM MES, HEPES, or MOPS, pH 6-7[11]

Quenching Buffer: e.g., 1 M Tris-HCl, pH 8.0

Size-exclusion chromatography column (e.g., Sephadex G-25) or dialysis equipment

Storage Buffer: PBS with 0.1% BSA and 0.05% sodium azide

Procedure:

Antibody Preparation: Dialyze the antibody against the Reaction Buffer to remove any

interfering substances like Tris or glycine. Adjust the antibody concentration to 1 mg/mL.

Chelate Preparation: Dissolve the Europium chelate in an anhydrous organic solvent (e.g.,

DMSO) immediately before use.

Conjugation Reaction: Add a molar excess of the dissolved chelate to the antibody solution.

The optimal molar ratio of chelate to antibody should be determined empirically but a starting

point of 20:1 is common.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle

mixing, protected from light.

Quenching: Add Quenching Buffer to stop the reaction. Incubate for 15-30 minutes at room

temperature.

Purification: Separate the labeled antibody from the unreacted chelate using a size-exclusion

chromatography column or by dialysis against the Storage Buffer.

Characterization: Determine the degree of labeling by measuring the absorbance of the

antibody at 280 nm and the Europium chelate at its specific absorbance maximum.
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Storage: Store the labeled antibody at 4°C, protected from light. For long-term storage,

aliquoting and freezing at -20°C or -80°C may be appropriate, but avoid repeated freeze-

thaw cycles.

Protocol 2: General Europium-151 TR-FRET
Immunoassay (Sandwich Format)
This protocol outlines a typical sandwich immunoassay for the detection of a target analyte.

Optimization of antibody concentrations, incubation times, and buffer components is crucial for

achieving optimal assay performance.

Materials:

Europium-151 labeled detection antibody

Acceptor fluorophore-labeled capture antibody

Target analyte (for standard curve) and unknown samples

Assay Buffer: e.g., 10 mM HEPES, pH 7.4, 150 mM NaCl, 0.005% Tween-20, and 0.1%

BSA[12]

384-well, low-volume, white microplates

TR-FRET compatible microplate reader

Procedure:

Reagent Preparation: Dilute the labeled antibodies, standards, and samples to their final

concentrations in Assay Buffer.

Assay Plate Setup: Add the assay components to the wells of the microplate in the following

order:

Assay Buffer

Standard or sample
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Acceptor-labeled capture antibody

Europium-151 labeled detection antibody

Incubation: Incubate the plate at room temperature for a specified period (e.g., 1-4 hours),

protected from light. Incubation time should be optimized for the specific antibody-antigen

pair.

Signal Detection: Measure the time-resolved fluorescence using a microplate reader

equipped for TR-FRET. Set the reader with the appropriate excitation and emission

wavelengths, and a time delay before measurement.

Excitation: ~340 nm

Emission 1 (Europium): ~620 nm

Emission 2 (Acceptor): ~665 nm

Delay Time: e.g., 50-100 µs

Integration Time: e.g., 100-400 µs

Data Analysis:

Calculate the TR-FRET ratio: (Emission at 665 nm / Emission at 620 nm) * 10,000.

Generate a standard curve by plotting the TR-FRET ratio against the concentration of the

standards.

Determine the concentration of the unknown samples by interpolating their TR-FRET

ratios from the standard curve.

Mandatory Visualizations
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Caption: Experimental workflow for a Europium-151 based TR-FRET sandwich immunoassay.
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Caption: Generic signaling pathway illustrating a potential application for immunoassay

quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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